1-(5-Bromo-4-nitro-2-thienyl)ethan-1-one
Overview
Description
Scientific Research Applications
Substitution Reactions and Ionic Processes
1-(5-Bromo-4-nitro-2-thienyl)ethan-1-one is involved in complex chemical reactions, including substitution reactions and ionic processes. Studies have shown that nitrothiophens, closely related to this compound, participate in novel ionic substitution processes involving nucleophilic attack on the thiophen ring. These reactions can yield various derivatives through SRN1, SN2, elimination, electron transfer, and radical coupling processes, which are fundamental in synthesizing new chemical entities (Newcombe & Norris, 1979).
Synthesis of Antimicrobials
Derivatives of this compound have been synthesized and tested for their antimicrobial properties. For example, 3-(5-Nitro-2-thienyl) acrylic acid, a derivative, has been synthesized and converted into various amide and ester derivatives. These compounds have demonstrated antibacterial activities in vitro, highlighting the potential of this chemical in developing new antimicrobial agents (Kimura, Yabuuchi, & Hisaki, 1962).
Studies in Organic Chemistry
In the field of organic chemistry, this compound is significant for studying various chemical reactions and synthesizing new compounds. For instance, its derivatives have been used to study the nitration and bromination of certain compounds, contributing to our understanding of chemical reactions and synthesis methods in organic chemistry (Uritskaya, Anisimova, & Yakhontov, 1979).
Crystal and Molecular Structure Analysis
This compound is also crucial in crystallography and molecular structure analysis. The study of its derivatives' crystal and molecular structures provides insights into the arrangement and behavior of molecules in solid forms, which is essential for developing materials with specific properties and applications (Reid & Paul, 1971).
Nonlinear Optical Properties
Derivatives of this compound have been explored for their nonlinear optical properties. Research on these derivatives has contributed to understanding and developing materials for optical applications, including telecommunications and laser technology (Patil et al., 2018)
Mechanism of Action
Target of Action
It is noted that similar compounds have been used in the synthesis of retinoic acid, isotretinoin, and acitretin . These compounds are known to interact with retinoic acid receptors, which play a crucial role in cell differentiation and growth .
Mode of Action
Based on its structural similarity to other thiophene derivatives, it may undergo electrophilic aromatic substitution reactions . This involves the compound interacting with its targets, leading to changes in the target molecules .
Biochemical Pathways
Given its use as an intermediate in the synthesis of retinoic acid, isotretinoin, and acitretin , it may influence the retinoid signaling pathway, which has downstream effects on cell differentiation and growth .
Result of Action
Based on its use in the synthesis of retinoic acid, isotretinoin, and acitretin , it may contribute to the effects of these compounds, which include regulation of gene expression, cell differentiation, and growth .
Properties
IUPAC Name |
1-(5-bromo-4-nitrothiophen-2-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrNO3S/c1-3(9)5-2-4(8(10)11)6(7)12-5/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSWCULJVEJDHGN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(S1)Br)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30337250 | |
Record name | 1-(5-Bromo-4-nitro-2-thienyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30337250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2160-55-6 | |
Record name | 1-(5-Bromo-4-nitro-2-thienyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30337250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.